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Compound of Interest

Compound Name: 3-Oxopentanedioic acid

Cat. No.: B044449

L Get Quote

Researchers and laboratory personnel must handle the disposal of 3-Oxopentanedioic acid
with diligence to ensure safety and regulatory compliance. This guide provides essential
information on the proper disposal procedures for this compound, also known as 1,3-
Acetonedicarboxylic acid or 3-Ketoglutaric acid. Adherence to these protocols is critical for

maintaining a safe laboratory environment and preventing environmental contamination.

Key Safety and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal. Below is a summary of key quantitative data for 3-Oxopentanedioic acid.

Property

Value

Molecular Formula

C5H605

Molecular Weight 146.10 g/mol [1]

Melting Point 133 °C (decomposes)[2]

Solubility Information not available in provided results
pH Information not available in provided results

Autoignition Temperature

343 °C / 649.4 °F[3]
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Hazard Summary: 3-Oxopentanedioic acid is classified as a skin and eye irritant.[1][4][5] It
may also form combustible dust concentrations in the air.[4]

Experimental Protocols: Disposal Procedures

The following step-by-step instructions outline the approved procedure for the disposal of 3-
Oxopentanedioic acid.

1. Personal Protective Equipment (PPE):

» Before handling the chemical, ensure you are wearing appropriate PPE, including chemical-
resistant gloves, protective clothing, and chemical safety goggles or a face shield.[4][6]

2. Waste Collection:

o Collect waste 3-Oxopentanedioic acid in its original container or a clearly labeled, suitable
container for chemical waste.[4][6]

» Do not mix 3-Oxopentanedioic acid waste with other waste streams, especially
incompatible materials.[2] Incompatible materials include acids, bases, strong oxidizing
agents, and reducing agents.[4][6]

3. Labeling and Storage of Waste:

o Ensure the waste container is tightly closed and properly labeled with the chemical name ("3-
Oxopentanedioic acid" or a synonym) and any relevant hazard warnings.

» Store the waste container in a designated, well-ventilated, and refrigerated area, away from
incompatible materials.[4][6]

4. Disposal:

» All disposal of 3-Oxopentanedioic acid must be conducted through an approved waste
disposal plant.[3]

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]

» Do not dispose of 3-Oxopentanedioic acid down the drain or in regular trash.[2]
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5. Accidental Spills:

In the event of a spill, immediately clean it up while wearing appropriate PPE.[6]

For solid spills, sweep up the material and place it into a suitable container for disposal.[4][6]

Avoid creating dust.[4]

Wash the spill area thoroughly after the material has been collected.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Oxopentanedioic acid.
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Start: Have 3-Oxopentanedioic acid for disposal

:

Wear appropriate PPE
(gloves, goggles, lab coat)

Is the waste contaminated
with other chemicals?

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Oxopentanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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